Cas no 330439-22-0 (2-methyl-5-nitronicotinohydrazide)

2-Methyl-5-nitronicotinohydrazide is a nitronicotinohydrazide derivative characterized by its hydrazide functional group and nitro-substituted pyridine ring. This compound is primarily utilized in organic synthesis and pharmaceutical research, where its reactive hydrazide moiety enables the formation of hydrazones and other nitrogen-containing heterocycles. The presence of both methyl and nitro substituents on the pyridine ring enhances its versatility as an intermediate in medicinal chemistry, particularly in the development of bioactive molecules. Its well-defined structure and stability under controlled conditions make it suitable for precise synthetic applications. The compound is typically handled under standard laboratory conditions, with attention to its potential sensitivity to light and moisture.
2-methyl-5-nitronicotinohydrazide structure
330439-22-0 structure
Product Name:2-methyl-5-nitronicotinohydrazide
CAS No:330439-22-0
MF:C7H8N4O3
MW:196.163420677185
CID:917532
PubChem ID:3106272
Update Time:2025-11-07

2-methyl-5-nitronicotinohydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-5-nitronicotinohydrazide
    • 2-methyl-5-nitropyridine-3-carbohydrazide
    • AC1MJ48T
    • CTK4G9802
    • BAS 00415392
    • AKOS000538908
    • SCHEMBL5593070
    • DTXSID40389285
    • A875449
    • AB07021
    • 330439-22-0
    • 5-nitro-2-methylnicotinohydrazide
    • AG-690/11960868
    • MDL: MFCD00753849
    • Inchi: 1S/C7H8N4O3/c1-4-6(7(12)10-8)2-5(3-9-4)11(13)14/h2-3H,8H2,1H3,(H,10,12)
    • InChI Key: CZEZANJUZZKJJC-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC(=CN=C1C)[N+](=O)[O-])NN

Computed Properties

  • Exact Mass: 196.06000
  • Monoisotopic Mass: 196.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 113.83000
  • LogP: 1.51610

2-methyl-5-nitronicotinohydrazide Pricemore >>

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Additional information on 2-methyl-5-nitronicotinohydrazide

Comprehensive Guide to 2-Methyl-5-Nitronicotinohydrazide (CAS No. 330439-22-0): Properties, Applications, and Market Insights

2-Methyl-5-nitronicotinohydrazide (CAS No. 330439-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This hydrazide derivative of nicotinic acid is characterized by its unique molecular structure, which includes a methyl group at the 2-position and a nitro group at the 5-position of the pyridine ring. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The growing interest in 2-methyl-5-nitronicotinohydrazide is reflected in recent search trends, with researchers frequently querying about its synthesis methods, pharmacological potential, and safety profile. As the pharmaceutical industry continues to explore novel heterocyclic compounds for drug development, this particular molecule has emerged as a promising candidate due to its structural features that are conducive to medicinal chemistry applications.

From a chemical perspective, 2-methyl-5-nitronicotinohydrazide exhibits several interesting properties. The compound typically appears as a crystalline solid with moderate solubility in polar organic solvents. Its molecular weight and hydrogen bonding capacity make it particularly useful in the design of molecular scaffolds for drug discovery programs. The nitro group in the structure provides an important handle for further chemical modifications, which is why this compound is often sought after by medicinal chemists.

In pharmaceutical applications, 2-methyl-5-nitronicotinohydrazide CAS 330439-22-0 has shown potential as a building block for the development of various therapeutic agents. Recent studies have explored its incorporation into molecules with potential anti-inflammatory, antimicrobial, and anticancer activities. The compound's ability to form stable complexes with metal ions has also sparked interest in its potential chelation therapy applications.

The agrochemical sector has also shown interest in 2-methyl-5-nitronicotinohydrazide derivatives, particularly in the development of novel plant growth regulators and pest control agents. The compound's structural features allow for the creation of molecules that can interact with specific biological targets in plants and pests, making it a valuable tool for sustainable agriculture solutions.

From a market perspective, the demand for high-purity 2-methyl-5-nitronicotinohydrazide has been steadily increasing. Pharmaceutical companies and research institutions are actively sourcing this compound for their drug discovery programs. The global market for such specialized intermediates is expected to grow significantly in the coming years, driven by the expanding pharmaceutical and agrochemical industries in emerging economies.

Quality control is a critical aspect when working with 2-methyl-5-nitronicotinohydrazide 330439-22-0. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry results to ensure the compound meets research-grade standards. Researchers often inquire about proper storage conditions and handling procedures to maintain the compound's stability over time.

The synthesis of 2-methyl-5-nitronicotinohydrazide typically involves multi-step organic reactions starting from commercially available nicotinic acid derivatives. Recent advances in green chemistry approaches have led to more efficient synthetic routes with higher yields and reduced environmental impact. These developments are particularly important as the chemical industry moves toward more sustainable practices.

In analytical applications, 2-methyl-5-nitronicotinohydrazide CAS No. 330439-22-0 has found use as a derivatization agent for the detection and quantification of various carbonyl compounds. Its ability to form stable hydrazone derivatives makes it valuable in HPLC analysis and mass spectrometry applications, particularly in pharmaceutical quality control and metabolomics studies.

Recent patent literature reveals growing intellectual property activity surrounding 2-methyl-5-nitronicotinohydrazide derivatives, particularly in the areas of kinase inhibitors and antimicrobial agents. This trend suggests that the compound will continue to play an important role in drug discovery efforts in the foreseeable future.

For researchers considering working with 2-methyl-5-nitronicotinohydrazide, it's important to consult the latest scientific literature and safety data sheets. While the compound itself has valuable applications, proper laboratory safety protocols should always be followed when handling any chemical substance.

The future outlook for 2-methyl-5-nitronicotinohydrazide (330439-22-0) appears promising, with potential applications expanding beyond its current uses. As computational chemistry and AI-assisted drug design continue to advance, the demand for well-characterized building blocks like this compound is likely to increase, making it an important subject for ongoing research and development.

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